![molecular formula C18H25N7O B5640949 5-{[4-(3,6-dimethyl-2-pyrazinyl)-1-piperazinyl]carbonyl}-N,N,4-trimethyl-2-pyrimidinamine](/img/structure/B5640949.png)
5-{[4-(3,6-dimethyl-2-pyrazinyl)-1-piperazinyl]carbonyl}-N,N,4-trimethyl-2-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that feature complex structures involving pyrazinyl, piperazinyl, and pyrimidinamine components. These elements are often explored for their potential in medicinal and pharmaceutical applications due to their diverse biological activities.
Synthesis Analysis
Hybrid catalysts play a crucial role in synthesizing complex compounds, including those with pyranopyrimidine scaffolds, which are similar to the target compound. The use of hybrid catalysts such as organocatalysts, metal catalysts, and nanocatalysts facilitates the development of lead molecules through one-pot multicomponent reactions, highlighting the synthetic versatility and the challenges associated with these structures (Parmar, Vala, & Patel, 2023).
Molecular Structure Analysis
The structural analysis of compounds like the target often involves exploring their molecular frameworks, such as the pyrazolo[1,5-a]pyrimidine scaffold, which has shown a broad range of medicinal properties. The structure-activity relationship (SAR) studies on such scaffolds provide insights into developing potential drug candidates, emphasizing the importance of these structural analyses in medicinal chemistry (Cherukupalli et al., 2017).
Chemical Reactions and Properties
The reactivity and properties of compounds containing pyrazinyl, piperazinyl, and pyrimidinamine moieties are influenced by their functional groups and the overall molecular architecture. These compounds participate in various chemical reactions, leading to the formation of heterocyclic compounds with potential therapeutic applications. Understanding these reactions and properties is crucial for designing molecules with desired biological activities.
Physical Properties Analysis
The physical properties, including solubility, melting point, and stability, of compounds like the target molecule, are essential for their practical application in medicinal chemistry. These properties are determined by the compound's molecular structure and influence its behavior in biological systems.
Chemical Properties Analysis
The chemical properties, such as reactivity with other molecules, potential for forming derivatives, and susceptibility to transformations under different conditions, are critical for the medicinal application of these compounds. For instance, the synthesis and reactivity of pyranopyrimidine derivatives demonstrate the chemical versatility and potential for developing new drugs (Borah, Dwivedi, & Chowhan, 2021).
properties
IUPAC Name |
[2-(dimethylamino)-4-methylpyrimidin-5-yl]-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N7O/c1-12-10-19-14(3)16(21-12)24-6-8-25(9-7-24)17(26)15-11-20-18(23(4)5)22-13(15)2/h10-11H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUVBMTPDVCWFGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=N1)N2CCN(CC2)C(=O)C3=CN=C(N=C3C)N(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.